Cas no 1517946-68-7 (1-2-(pyridin-3-yl)ethylcyclopropan-1-amine)

1-2-(Pyridin-3-yl)ethylcyclopropan-1-amine is a structurally distinct cyclopropylamine derivative featuring a pyridin-3-yl ethyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The cyclopropane ring confers rigidity and metabolic stability, while the pyridine moiety enhances binding interactions in target systems. Its well-defined stereochemistry and functional group compatibility make it suitable for further derivatization in drug discovery. The compound's stability under standard laboratory conditions ensures reliable handling and storage. Researchers value its potential applications in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.
1-2-(pyridin-3-yl)ethylcyclopropan-1-amine structure
1517946-68-7 structure
Product Name:1-2-(pyridin-3-yl)ethylcyclopropan-1-amine
CAS No:1517946-68-7
MF:C10H14N2
MW:162.231562137604
CID:6022610
PubChem ID:83682250
Update Time:2025-07-18

1-2-(pyridin-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine
    • 1-[2-(pyridin-3-yl)ethyl]cyclopropan-1-amine
    • EN300-1868836
    • 1517946-68-7
    • Inchi: 1S/C10H14N2/c11-10(5-6-10)4-3-9-2-1-7-12-8-9/h1-2,7-8H,3-6,11H2
    • InChI Key: RFIBGKKEKNFPMA-UHFFFAOYSA-N
    • SMILES: NC1(CCC2C=NC=CC=2)CC1

Computed Properties

  • Exact Mass: 162.115698455g/mol
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.9Ų

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Additional information on 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine

Introduction to 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine (CAS No. 1517946-68-7)

1-2-(pyridin-3-yl)ethylcyclopropan-1-amine (CAS No. 1517946-68-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropane derivatives and features a pyridine ring, which is a common motif in many bioactive molecules. The combination of these structural elements provides a foundation for exploring its biological activities and potential uses in drug development.

The chemical structure of 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine consists of a cyclopropane ring attached to an ethyl group, which is further substituted with a pyridine ring at the 3-position. This configuration imparts specific conformational and electronic properties that can influence its interactions with biological targets. The cyclopropane ring, being highly strained, can enhance the compound's reactivity and binding affinity, while the pyridine moiety can contribute to its pharmacological profile through various mechanisms, such as hydrogen bonding and π-stacking interactions.

Recent studies have highlighted the potential of 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine in various therapeutic areas. One notable application is in the field of neuroscience, where it has shown promise as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can selectively interact with serotonin receptors, particularly the 5-HT2A receptor, which is implicated in mood disorders such as depression and anxiety. The selective binding to this receptor subtype suggests that 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine could be developed into novel antidepressant or anxiolytic agents with improved efficacy and reduced side effects compared to existing drugs.

In addition to its potential in neuroscience, 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, through its interaction with specific signaling pathways. These findings suggest that 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine could be a valuable lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 1-2-(pyridin-3-yl)ethylcyclopropan-1-amine have also been studied to assess its suitability for therapeutic use. Research published in the Bioorganic & Medicinal Chemistry Letters has reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, making it suitable for systemic administration. However, further optimization may be necessary to improve its pharmacokinetic properties and enhance its therapeutic index.

Safety and toxicity assessments are crucial steps in the drug development process. Preliminary toxicology studies have indicated that 1-2-(pyridin-3-y l)ethylcyclopropan - 1 - amine is well tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, more comprehensive safety evaluations are required to ensure its long-term safety in humans.

In conclusion, 1 - 2 - (pyridin - 3 - yl )ethylcyclopropan - 1 - amine (CAS No . < strong > 1517946 - 68 - 7 strong > ) represents a promising candidate for further exploration in medicinal chemistry . Its unique structural features , combined with its potential therapeutic applications , make it an attractive target for drug development . Ongoing research efforts aim to optimize its pharmacological properties and evaluate its efficacy in various disease models , paving the way for potential clinical applications . p > article > response >

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